Cas no 72635-33-7 (3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI))

3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI) structure
72635-33-7 structure
Product Name:3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI)
CAS No:72635-33-7
MF:C11H16O2
MW:180.243543624878
CID:570030
PubChem ID:329507
Update Time:2025-04-19

3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI)
    • methyl 1-methyl-2,3,4,6a-tetrahydro-1H-pentalene-3a-carboxylate
    • AC1L74WP
    • NSC312798
    • NSC-312798
    • 72635-33-7
    • DTXSID10317212
    • Inchi: 1S/C11H16O2/c1-8-5-7-11(10(12)13-2)6-3-4-9(8)11/h3-4,8-9H,5-7H2,1-2H3
    • InChI Key: LUFRKHIGSKGKFX-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC=CC1C(C)CC2)=O

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 2.15180
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